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Compound of Interest

Compound Name: 2,6-Dihydroxybenzaldehyde

Cat. No.: B146741 Get Quote

This guide provides immediate and essential safety protocols for laboratory professionals

handling 2,6-Dihydroxybenzaldehyde. Adherence to these procedures is critical for ensuring

personal safety and proper disposal.

Hazard Summary
2,6-Dihydroxybenzaldehyde is considered hazardous. It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2] It may also be harmful if swallowed.[3]

Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE) Protocol
To ensure safety, the following personal protective equipment must be worn at all times when

handling 2,6-Dihydroxybenzaldehyde.
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PPE Category Specification Rationale

Eye & Face Protection

Chemical safety goggles

meeting EN166 or OSHA 29

CFR 1910.133 standards. A

face shield is recommended if

there is a splash hazard.[1][3]

Protects against serious eye

irritation from dust or splashes.

[1]

Skin Protection

Chemical-resistant gloves

(e.g., disposable nitrile) and a

fully buttoned lab coat must be

worn.[1] Always inspect gloves

before use.

Prevents skin contact, which

can cause irritation.[1][2]

Respiratory Protection

A NIOSH-approved respirator

is required if engineering

controls are insufficient or

when dusts are generated.[1]

Protects against respiratory

tract irritation from inhaling

dust.[1][2]

General Hygiene

Wear closed-toe shoes and

long pants.[1] Wash hands

thoroughly after handling the

chemical.[1][3] Ensure safety

showers and eyewash stations

are readily accessible.[1]

Standard laboratory practice to

minimize exposure.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing risk and ensuring

environmental compliance.

Handling and Storage:

Ventilation: Always handle 2,6-Dihydroxybenzaldehyde in a well-ventilated area or use a

chemical fume hood to minimize inhalation of dust.[1]

Preventing Exposure: Avoid all direct contact with skin and eyes.[1][4] Do not breathe in the

dust.[3] Prevent the formation of dust and aerosols during handling.[1]
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Storage Conditions: Store the compound in a tightly closed container in a dry, cool, and well-

ventilated place.[1][2][5] Some suppliers recommend storage at 2°C - 8°C, while others

specify room temperature under an inert atmosphere.[6]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.[1][3]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing. If irritation occurs, get medical attention.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult or irritation persists, seek

medical attention.[1][2]

Ingestion: If swallowed, rinse the mouth with water and consult a physician.[1] Do not eat,

drink, or smoke when using this product.[3]

Spill Management:

Evacuate the area immediately.

Wear the appropriate PPE as described above.

Avoid generating dust.[1]

Carefully sweep or vacuum the spilled solid material.

Place the collected material into a suitable, closed container for disposal.[1]

Thoroughly clean the spill area.

Disposal Plan:

All waste, including contaminated PPE and spilled material, must be handled as hazardous

waste.
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Dispose of contents and the container to an approved waste disposal plant in accordance

with all local, state, and federal regulations.[2][3][7]

Chemical and Physical Properties
The following table summarizes key quantitative data for 2,6-Dihydroxybenzaldehyde.

Property Value Source(s)

CAS Number 387-46-2 [6][8]

Molecular Formula C₇H₆O₃ [3][6][8]

Molecular Weight 138.12 g/mol [3][6][8]

Appearance
White to light yellow crystalline

powder.
[4][5]

Melting Point 133 - 138 °C / 154 °C [3][6]

Boiling Point 220 - 228 °C @ 22 mmHg [3]

Purity ≥97% / 98% [8]

Storage Temperature
Room Temperature or 2°C -

8°C
[6][8]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 2,6-
Dihydroxybenzaldehyde, from initial preparation to final disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal Phase

Work Area Prep
(Ventilated, Clean)

Don Required PPE
(Gloves, Goggles, Lab Coat)

Gather Materials
(Chemical, Glassware, Tools)

Weigh Chemical
(Avoid Dust Generation)

Execute Experiment
(In Fume Hood)

Decontaminate Tools
& Glassware

Clean Work Area

Doff & Segregate PPE

Place Waste in
Labeled Container

Dispose via Approved
Waste Stream
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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